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Compound of Interest

Compound Name: Glycerol-1,1,2,3,3-d5

Cat. No.: B137938

Essential Safety and Handling Guide for
Glycerol-1,1,2,3,3-d5

For researchers, scientists, and drug development professionals, the safe handling of
laboratory chemicals is paramount. This guide provides essential safety, operational, and
disposal information for Glycerol-1,1,2,3,3-d5, ensuring a secure laboratory environment and
the integrity of your research. While Glycerol-1,1,2,3,3-d5 is not classified as a hazardous
substance, adherence to standard laboratory safety protocols is crucial.[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended to minimize exposure and
ensure personal safety when handling Glycerol-1,1,2,3,3-d5.
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PPE Category Recommendation Rationale

Safety glasses with side )
Protects eyes from potential

Eye/Face Protection shields or chemical splash o
splashes of the liquid.
goggles.
Nitrile gloves and a standard Prevents direct skin contact

Skin Protection ) )
laboratory coat. with the chemical.[2]

] If aerosols may be generated
Generally not required under S
) ) ) or ventilation is poor, a NIOSH-
Respiratory Protection normal use with adequate ]
o approved respirator may be
ventilation.
necessary.

Operational Plan: Step-by-Step Handling
Procedures

Following a standardized operational plan significantly reduces the risk of exposure and
contamination.

e Preparation:

o Ensure the work area, preferably a chemical fume hood or a well-ventilated benchtop, is
clean and uncluttered.

o Verify that a safety shower and eyewash station are readily accessible.
o Don all required PPE as outlined in the table above.
e Handling and Use:
o Avoid contact with eyes and skin.[3]
o Avoid inhalation of vapor or mist.[3]
o Keep the container tightly closed when not in use.

o Use only in well-ventilated areas.[4]
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o After handling, wash hands thoroughly.[4]

e Storage:
o Store at room temperature in a dry and well-ventilated place.[2][5]
o Keep containers tightly sealed.

Disposal Plan

Proper disposal of Glycerol-1,1,2,3,3-d5 and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect unused material and any contaminated disposables (e.g., gloves, pipette tips) in a
designated and clearly labeled, sealed waste container.

» Disposal Method:
o Dispose of the chemical waste through a licensed professional waste disposal service.

o In some jurisdictions, small quantities of non-hazardous, water-soluble substances like
glycerol may be permissible for drain disposal. However, it is imperative to consult with
your institution's Environmental Health and Safety (EHS) office for specific guidance and
approval before proceeding with this method.

o Do not let the product enter drains without explicit approval.[3][4]

Experimental Workflow for Safe Handling
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Safe Handling Workflow for Glycerol-1,1,2,3,3-d5

Preparation

1. Prepare clean, ventilated workspace

'

2. Don appropriate PPE

Hangling

3. Handle substance, avoiding skin/eye contact

i

4. Perform experimental procedure

Post-HandIiV & Disposal

5. Collect all waste in a sealed container

i

6. Dispose of waste via approved methods

i

7. Clean and decontaminate work area

'

8. Doff PPE and wash hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of Glycerol-1,1,2,3,3-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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